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Compound of Interest

Compound Name: MRT-83

Cat. No.: B1436796 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides immediate and

essential safety, operational, and disposal guidance for MRT-83, a potent antagonist of the

Smoothened (Smo) receptor, which plays a critical role in the Hedgehog (Hh) signaling

pathway. Adherence to these protocols is crucial for ensuring laboratory safety and maintaining

experimental integrity.

Chemical and Physical Properties
MRT-83 is a small molecule inhibitor used in research, particularly in studies related to cancer

and developmental biology. Below is a summary of its key properties.
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Property Value

Full Chemical Name

N-(2-methyl-5-(3-(3,4,5-

trimethoxybenzoyl)guanidino)phenyl)biphenyl-4-

carboxamide

CAS Number
1263131-92-5 (free base); 1359944-60-7

(hydrochloride)

Molecular Formula C₃₁H₃₀N₄O₅

Molecular Weight 538.59 g/mol

Appearance Solid

Storage Temperature -20°C

Personal Protective Equipment (PPE)
When handling MRT-83, all personnel must use the following personal protective equipment to

minimize exposure and ensure safety.

Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

dust is generated.

To prevent inhalation of dust or

aerosols.
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A systematic approach to handling and storing MRT-83 is essential to maintain its stability and

prevent accidental exposure.

Receiving and Storage Protocol
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container at -20°C in a designated and

clearly labeled area.

Inventory: Maintain a detailed log of the amount of MRT-83 received, used, and remaining.

Experimental Workflow for Handling MRT-83
The following workflow outlines the key steps for safely preparing and using MRT-83 in a

laboratory setting.
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Experimental Workflow for MRT-83 Handling

Preparation

Experimentation

Cleanup and Disposal

Gather Materials (MRT-83, solvent, PPE)

Weigh MRT-83 in a fume hood

Dissolve in appropriate solvent (e.g., DMSO)

Treat cells or animal models

Incubate as per experimental design

Collect data

Decontaminate work surfaces

Dispose of waste in designated containers

Return unused MRT-83 to storage
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling MRT-83].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436796#personal-protective-equipment-for-
handling-mrt-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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